Rhamnofolane and daphnane diterpenoids
Rhamnofolane and daphnane diterpenoids are a class of terpenoid compounds found primarily in certain plant species, particularly within the Daphne genus. These diterpenoids exhibit a unique rhamno-furan structure in their chemical framework, characterized by a fused six-membered ring with a furan moiety attached to a five-carbon sugar unit, typically derived from rhamnose.
Structurally, these compounds often feature a complex arrangement of carbon atoms, with multiple rings and hydroxyl substituents. They play significant roles in plant defense mechanisms, acting as natural toxins against herbivores and pathogens. Research has also suggested potential biological activities, including anti-inflammatory, antimicrobial, and antitumor properties, making them areas of interest for both medicinal chemistry and natural product research.
These diterpenoids are isolated through organic extraction from plant materials followed by chromatographic purification methods. Their chemical structure and pharmacological profiles make them valuable tools in the study of plant secondary metabolism and potential drug discovery agents.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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5-Deooxy,6,7-deepoxy,6,7-didehydro-Huratoxin | 91851-46-6 | C34H48O6 |
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trigochinin A | 1210299-29-8 | C40H46O13 |
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N/A | 1383117-42-7 | C29H32O8 |
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trigonothyrin E | 1254956-13-2 | C35H44O13 |
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trigochinin C | 1210299-33-4 | C38H42O11 |
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5-Deooxy,6,7-deepoxy,6,7-didehydro,20-octadecanoyl-Huratoxin | 91851-55-7 | C52H82O7 |
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20-Octadecanoyl-Huratoxin | 57672-65-8 | C52H82O9 |
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1,2,2',3',4',5'-Hexahydro-Huratoxin | 92260-57-6 | C34H54O8 |
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stelleralide A | 1309353-30-7 | C39H52O12 |
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daphnediterp A | 1254474-19-5 | C25H36O9 |
Related Literature
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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